Cas no 257299-65-3 (2-Pyridinecarboxylic acid,3-[[(2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrienyl]thio]-)

• Product Name: 2-Pyridinecarboxylic acid,3-[[(2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrienyl]thio]-
• CAS No: 257299-65-3
• MF: C₂₁H₂₉NO₂S
• MW: 359.525464773178
• CID: 1427245
• Update Time: 2024-08-15

2-Pyridinecarboxylic acid,3-[[(2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrienyl]thio]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid,3-[[(2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrienyl]thio]-
• 2-Pyridinecarboxylic acid, 3-[[(2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrien-1-yl]thio]-

• Inchi： 1S/C21H29NO2S/c1-16(2)8-5-9-17(3)10-6-11-18(4)13-15-25-19-12-7-14-22-20(19)21(23)24/h7-8,10,12-14H,5-6,9,11,15H2,1-4H3,(H,23,24)/b17-10+,18-13+
• InChI Key： KEULMSWNRVRESW-YAUBYZHOSA-N
• SMILES： C1(C(O)=O)=NC=CC=C1SC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C

Computed Properties

• Exact Mass: 359.19207

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 500.0±45.0 °C(Predicted)
• PSA: 50.19
• pka: 3.36±0.10(Predicted)